Ethyl 5-(3-fluorobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(3-fluorobenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H18FN3O4S/c1-3-31-23(30)19-17-12-32-21(25-20(28)14-5-4-6-15(24)11-14)18(17)22(29)27(26-19)16-9-7-13(2)8-10-16/h4-12H,3H2,1-2H3,(H,25,28)
• InChI Key: TYYHFNUXYKQFSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=CC=C3)F)C4=CC=C(C=C4)C
• Molecular Formula: C23H18FN3O4S
• Molecular Weight: 451.5 g/mol

Description

Ethyl 5-(3-fluorobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18FN3O4S and its molecular weight is 451.47. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Molecules and Herbicidal Activity

One study focused on synthesizing trifluoromethyl-promoted functional pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones derivatives. Among these, specific derivatives were identified as novel fluorescent molecules with stronger fluorescence intensity compared to their methyl analogues. Furthermore, some derivatives exhibited potential as monocotyledonous Echinochloa crus-galli L. Beauv inhibitors, showcasing more activity than their methyl analogues, indicating their utility in developing new herbicidal agents (Wu et al., 2006).

Anticancer Activity

Another research avenue involves the utilization of thieno incorporated thioureido substituents as precursors for novel heterocycles. Specific compounds synthesized from these precursors demonstrated potent anticancer activity against the colon HCT-116 human cancer cell line. This indicates the potential of such compounds in the development of new anticancer therapies (Abdel-Motaal et al., 2020).

Heterocyclic Synthesis

Research into pyridazine derivatives has led to the synthesis of different heterocycles, starting from ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate. This work highlights the versatility of pyridazine derivatives in synthesizing a range of heterocyclic compounds, which could have various scientific and pharmacological applications (Deeb & El-Abbasy, 2006).

Antimicrobial Evaluation

Further studies have explored the synthesis of new pyrimidine derivatives from ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate, leading to a variety of heterocyclic compounds with evaluated antimicrobial properties. Such research underscores the potential of these compounds in developing new antimicrobial agents (Farag et al., 2008).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been studied for their inhibitory activity against cyclin-dependent kinase 2 (cdk2), a protein that plays a crucial role in cell cycle regulation .

Mode of Action

Similar compounds have been shown to interact with their targets, such as cdk2, leading to inhibition of the kinase activity and thus affecting cell cycle progression .

Biochemical Pathways

Compounds with similar structures have been shown to affect pathways related to cell cycle regulation, particularly those involving cdk2 .

Result of Action

Similar compounds have been shown to inhibit cdk2, leading to alterations in cell cycle progression .